molecular formula C18H20O3S B8435634 3-((4-Methoxybenzyl)sulfanyl)-2,5-dimethylphenyl acetate

3-((4-Methoxybenzyl)sulfanyl)-2,5-dimethylphenyl acetate

Cat. No.: B8435634
M. Wt: 316.4 g/mol
InChI Key: YYHDYCCTTVYOBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((4-Methoxybenzyl)sulfanyl)-2,5-dimethylphenyl acetate is a useful research compound. Its molecular formula is C18H20O3S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20O3S

Molecular Weight

316.4 g/mol

IUPAC Name

[3-[(4-methoxyphenyl)methylsulfanyl]-2,5-dimethylphenyl] acetate

InChI

InChI=1S/C18H20O3S/c1-12-9-17(21-14(3)19)13(2)18(10-12)22-11-15-5-7-16(20-4)8-6-15/h5-10H,11H2,1-4H3

InChI Key

YYHDYCCTTVYOBP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)SCC2=CC=C(C=C2)OC)C)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-hydroxy-2,5-dimethylphenyl acetate (1.04 g) and CH3CN (57 mL) were added TEA (1.61 mL) and Tf2O (1.17 mL) at 0° C. The mixture was stirred at 0° C. for 30 min under nitrogen atmosphere. The mixture was diluted with water at 0° C. and then concentrated in vacuo. The residue was extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo. The residual crude material was dissolved in toluene (50 mL). To the solution were added DIPEA (1.79 mL), (9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine) (0.150 g), (4-methoxyphenyl)methanethiol (0.723 mL) and tris(dibenzylideneacetone)dipalladium (0) (Pd2(dba)3, 0.238 g) at room temperature. The mixture was refluxed for 4 h. After cooling, water was added to the mixture, and the mixture was extracted with EtOAc. The organic layer was separated, washed with brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (1.27 g).
Quantity
1.04 g
Type
reactant
Reaction Step One
Name
Quantity
57 mL
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
1.61 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.17 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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